Cas no 713-52-0 (Methyl 3-hydroxy-4-nitrobenzoate)

• Product Name: Methyl 3-hydroxy-4-nitrobenzoate
• CAS No: 713-52-0
• MF: C₈H₇NO₅
• MW: 197.144882440567
• MDL: MFCD00016997
• CID: 39702
• PubChem ID: 253659597
• Update Time: 2024-10-27

Methyl 3-hydroxy-4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-hydroxy-4-nitrobenzoate
• 3-Hydroxy-4-nitrobenzoic acid methyl ester
• methyl3-hydroxy-4-nitronemzoate
• NSC 163972
• 3-Hydroxy-4-nitrobenzoicacid methyl ester
• Benzoic acid, 3-hydroxy-4-nitro-, methyl ester
• 3-hydroxy-4-nitro-benzoic acid methyl ester
• methyl 3-hydroxy-4-nitro-benzoate
• NSC163972
• PubChem20121
• KSC379E5N
• AMBZ0097
• 5-methoxycarbonyl-2-nitrophenol
• methyl-3-hydroxy-4-nitrobenzoate
• UEGCRFNWTGYVKX-UHFFFAOYSA-N
• methyl 3-hydrox
• NSC-163972
• FT-0628559
• J-522174
• 3-AMINO-3-(2-CHLORO-4-FLUORO-PHENYL)-PROPIONICACID
• NCI60_001247
• M2250
• Z295125228
• AE-562/43460702
• MFCD00016997
• Lidocaine Intermediates
• CS-W008108
• SY023513
• AC-9412
• methyl 3-hydroxyl-4-nitrobenzoate
• DTXSID60304031
• 3-hydroxy-4-nitro benzoic acid methyl ester
• METHYL3-HYDROXY-4-NITROBENZOATE
• SCHEMBL223930
• WLZ3158
• 3-hydroxy-4-nitro benzoic acid methyl-ester
• AM85883
• CHEMBL1984852
• 713-52-0
• EN300-29830
• A23768
• DS-1160
• intermediate of Lidocaine
• AKOS007930292
• ALBB-023571
• DTXCID90255163

• MDL： MFCD00016997
• Inchi： 1S/C8H7NO5/c1-14-8(11)5-2-3-6(9(12)13)7(10)4-5/h2-4,10H,1H3
• InChI Key： UEGCRFNWTGYVKX-UHFFFAOYSA-N
• SMILES： OC1C=C(C(=O)OC)C=CC=1[N+](=O)[O-]
• BRN： 2583832

Computed Properties

• Exact Mass: 197.03200
• Monoisotopic Mass: 197.032422
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 2.3
• Topological Polar Surface Area: 92.4

Experimental Properties

• Color/Form: Powder.
• Density: 1.432
• Melting Point: gt. 90.0 to 94.0 deg-C
• Boiling Point: 346.4°C at 760 mmHg
• Flash Point: 163.3°C
• PSA: 92.35000
• LogP: 1.61020
• Solubility: Not determined

Methyl 3-hydroxy-4-nitrobenzoate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264; P270; P301+P312; P330; P501
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store at room temperature
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters